Cas no 71827-48-0 (2-Propanone, 1-bromo-1-(4-fluorophenyl)-)

• Product Name: 2-Propanone, 1-bromo-1-(4-fluorophenyl)-
• CAS No: 71827-48-0
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 1750888
• PubChem ID: 12549033
• Update Time: 2025-04-21

2-Propanone, 1-bromo-1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-bromo-1-(4-fluorophenyl)-
• 71827-48-0
• 1-bromo-1-(4-fluorophenyl)propan-2-one
• SCHEMBL330957

• Inchi： 1S/C9H8BrFO/c1-6(12)9(10)7-2-4-8(11)5-3-7/h2-5,9H,1H3
• InChI Key： PJCBCAKXGPOICB-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 229.97424
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07